molecular formula C12H6F2N2O2S B2882862 N-(4,6-difluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide CAS No. 383864-86-6

N-(4,6-difluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide

Cat. No. B2882862
CAS RN: 383864-86-6
M. Wt: 280.25
InChI Key: CURAOQJHNJLYGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(4,6-difluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide” is a chemical compound that contains a benzothiazole moiety, which is a heterocyclic compound . Benzothiazole derivatives are of great interest due to their wide range of biological activities and medicinal applications .


Synthesis Analysis

While the specific synthesis pathway for this compound is not available, benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .


Molecular Structure Analysis

The compound contains a benzothiazole moiety and a furan moiety. The benzothiazole moiety is a bicyclic system consisting of a benzene ring fused to a thiazole ring . The furan moiety is a five-membered ring containing four carbon atoms and one oxygen atom .

Scientific Research Applications

Antibacterial Activity

Compounds with similar structures, such as N-substituted 6-fluoro-3- (piperidin-4-yl)-1,2-benzoxazole derivatives, have shown antibacterial activity . These compounds were synthesized using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives . One of the compounds showed an antibacterial effect against Staphylococcus aureus .

Antimicrobial Drug Development

The development of antimicrobial drugs is a challenging problem for research scientists around the globe . The modification of the structure of existing drug molecules, such as by substituting different functional groups, could improve the antimicrobial activity .

Analgesic Activity

Isoxazole derivatives, which share a similar structure with the compound , have been found to exhibit analgesic activity .

Anticonvulsant Activity

Isoxazole derivatives have also been found to exhibit anticonvulsant activity .

Antipsychotic Activity

Isoxazole is one of the basic structural scaffolds in many pharmacologically active drugs such as zonisamide, ibotenic acid, valdecoxib, and paliperidone . These drugs have antipsychotic effects .

Anti-inflammatory and Analgesic Activities

Indole derivatives, which share a similar structure with the compound , have shown anti-inflammatory and analgesic activities .

Organic Synthesis

The compound “N-(4,6-difluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide” could potentially be used in organic synthesis, given the unique properties of similar compounds.

Materials Science

Similar compounds have been used in materials science due to their unique properties.

Future Directions

Benzothiazole derivatives are of great interest in medicinal chemistry due to their wide range of biological activities. Future research could focus on the synthesis of new benzothiazole derivatives and their biological evaluation .

properties

IUPAC Name

N-(4,6-difluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H6F2N2O2S/c13-6-4-7(14)10-9(5-6)19-12(15-10)16-11(17)8-2-1-3-18-8/h1-5H,(H,15,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CURAOQJHNJLYGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C(=O)NC2=NC3=C(C=C(C=C3S2)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H6F2N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,6-difluoro-1,3-benzothiazol-2-yl)furan-2-carboxamide

Synthesis routes and methods

Procedure details

Using 2-amino-4,6-difluoro-benzothiazole and furan-2-carboxylicacid chloride the title compound was prepared as a grey solid (81% yield), MS: m/e=280 (M+).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.